Cas no 1255146-90-7 ((3-Nitropyridin-2-yl)cyanamide)

• Product Name: (3-Nitropyridin-2-yl)cyanamide
• CAS No: 1255146-90-7
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• MDL: MFCD17267858
• CID: 4691389
• Update Time: 2025-10-12

(3-Nitropyridin-2-yl)cyanamide Chemical and Physical Properties

Names and Identifiers

• (3-nitropyridin-2-yl)cyanamide
• N-(3-Nitropyridin-2-yl)cyanamide
• cyanamide, N-(3-nitro-2-pyridinyl)-
• (3-nitropyridin-2-yl)aminocarbonitrile
• FCH1137563
• T4160
• (3-Nitropyridin-2-yl)cyanamide

• MDL： MFCD17267858
• Inchi： 1S/C6H4N4O2/c7-4-9-6-5(10(11)12)2-1-3-8-6/h1-3H,(H,8,9)
• InChI Key： HGSWSQWGJKCDSW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1NC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Topological Polar Surface Area: 94.5

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 304.1±52.0 °C at 760 mmHg
• Flash Point: 137.7±30.7 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3-Nitropyridin-2-yl)cyanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-Nitropyridin-2-yl)cyanamide

Introduction to (3-Nitropyridin-2-yl)cyanamide (CAS No. 1255146-90-7)

(3-Nitropyridin-2-yl)cyanamide, with the chemical formula C₆H₄N₃O₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1255146-90-7, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The presence of both a nitro group and a cyanamide moiety makes it a versatile intermediate for synthesizing various biologically active molecules.

The nitro group in the pyridine ring introduces a region of high reactivity, enabling further functionalization through reduction or nucleophilic substitution reactions. This characteristic is particularly valuable in medicinal chemistry, where such modifications can lead to the development of novel therapeutic agents. Additionally, the cyanamide group provides a site for hydrogen bonding interactions, which can be exploited in designing molecules with enhanced binding affinity to biological targets.

Recent advancements in synthetic chemistry have highlighted the utility of (3-Nitropyridin-2-yl)cyanamide as a building block for more complex structures. Researchers have demonstrated its role in constructing heterocyclic compounds that exhibit promising pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

In the realm of agrochemicals, the derivatives of (3-Nitropyridin-2-yl)cyanamide have shown promise as herbicides and fungicides. The nitro group's ability to interact with biological systems at multiple points allows for the design of compounds that can disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms. This balance is essential for developing sustainable agricultural solutions.

The synthesis of (3-Nitropyridin-2-yl)cyanamide typically involves multi-step processes that require precise control over reaction conditions. Common methods include nucleophilic substitution reactions on halogenated pyridines followed by nitration and subsequent conversion to the cyanamide derivative. Advances in catalytic systems have improved the efficiency and selectivity of these reactions, making the production of this compound more scalable and cost-effective.

The pharmacological potential of (3-Nitropyridin-2-yl)cyanamide has been explored through various computational and experimental studies. Molecular modeling techniques have been employed to predict how different derivatives might interact with biological targets such as enzymes and receptors. These studies often reveal unexpected binding modes that can guide the optimization of lead compounds into potent drugs.

One notable area of research involves using (3-Nitropyridin-2-yl)cyanamide as a precursor for antiviral agents. The structural features of this compound allow it to mimic natural substrates within viral replication cycles, thereby inhibiting key enzymes required for viral propagation. Such applications are particularly relevant in the context of emerging infectious diseases where rapid development of antiviral therapies is essential.

The environmental impact of using (3-Nitropyridin-2-yl)cyanamide and its derivatives is also a subject of interest. Biodegradability studies have been conducted to assess how these compounds behave in natural ecosystems. Understanding their environmental fate is crucial for ensuring that their use does not lead to unintended ecological consequences. Efforts are ongoing to develop greener synthetic routes that minimize waste and reduce hazardous byproducts.

In conclusion, (3-Nitropyridin-2-yl)cyanamide (CAS No. 1255146-90-7) represents a fascinating compound with broad applications across multiple industries. Its unique structural features make it a valuable intermediate for pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new synthetic methods and biological activities, this compound is likely to remain at the forefront of scientific innovation.